Cas no 1367977-69-2 (2-(3-fluorophenyl)pyrrolidin-3-ol)

• Product Name: 2-(3-fluorophenyl)pyrrolidin-3-ol
• CAS No: 1367977-69-2
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• MDL: MFCD22064802
• CID: 5189212
• PubChem ID: 82408450
• Update Time: 2025-10-28

2-(3-fluorophenyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 2-(3-fluorophenyl)-
• 2-(3-fluorophenyl)pyrrolidin-3-ol

• MDL： MFCD22064802
• Inchi： 1S/C10H12FNO/c11-8-3-1-2-7(6-8)10-9(13)4-5-12-10/h1-3,6,9-10,12-13H,4-5H2
• InChI Key： HPCXRQCCSFCRQQ-UHFFFAOYSA-N
• SMILES： N1CCC(O)C1C1=CC=CC(F)=C1

Additional information on 2-(3-fluorophenyl)pyrrolidin-3-ol

Comprehensive Overview of 2-(3-Fluorophenyl)pyrrolidin-3-ol (CAS No. 1367977-69-2): Properties, Applications, and Research Insights

The compound 2-(3-fluorophenyl)pyrrolidin-3-ol (CAS No. 1367977-69-2) is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. This molecule combines a pyrrolidine core with a 3-fluorophenyl substituent, making it a valuable scaffold for drug discovery and medicinal chemistry applications. Researchers are particularly interested in its role as a building block for central nervous system (CNS) targeting compounds, given the prevalence of fluorinated aromatic systems in modern therapeutics.

In recent years, the demand for fluorinated organic compounds like 2-(3-fluorophenyl)pyrrolidin-3-ol has surged, driven by the pharmaceutical industry's need for molecules with improved metabolic stability and membrane permeability. The strategic incorporation of fluorine atoms—a trend known as "fluorine chemistry"—has become a hot topic in drug development circles. This compound's pyrrolidine-3-ol moiety also contributes to its versatility, as this structural motif appears in numerous bioactive molecules targeting neurological and inflammatory pathways.

The synthesis of CAS 1367977-69-2 typically involves multi-step organic transformations, with key steps including the formation of the pyrrolidine ring and subsequent introduction of the fluorophenyl group. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing emphasis on sustainable pharmaceutical production. Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy (particularly 19F-NMR for the fluorine atom), mass spectrometry, and X-ray crystallography when crystalline forms are obtainable.

From a therapeutic perspective, derivatives of 2-(3-fluorophenyl)pyrrolidin-3-ol have shown promise in preliminary studies for various applications. The fluorophenyl group enhances lipophilicity and binding affinity to certain biological targets, while the pyrrolidine alcohol provides a handle for further structural modifications. These properties make it particularly interesting for researchers investigating GPCR modulators and enzyme inhibitors, areas that dominate current drug discovery efforts.

The compound's physicochemical properties—including its logP value, water solubility, and pKa—are crucial parameters for pharmaceutical scientists. These characteristics influence the molecule's ADME profile (Absorption, Distribution, Metabolism, and Excretion), a critical consideration in preclinical development. Recent computational studies have employed molecular docking and QSAR modeling to predict how structural variations of this scaffold might interact with biological targets, accelerating the identification of promising lead compounds.

In the context of current research trends, 1367977-69-2 represents an important example of how fluorine substitution can dramatically alter a compound's biological properties. The pharmaceutical industry's growing focus on precision medicine and targeted therapies has increased demand for specialized building blocks like this fluorinated pyrrolidine derivative. Its applications extend beyond drug discovery into materials science, where fluorinated compounds are valued for their unique electronic and surface properties.

Quality control and regulatory compliance are essential considerations for laboratories working with 2-(3-fluorophenyl)pyrrolidin-3-ol. Analytical methods must meet stringent standards to ensure compound purity and identity, particularly when the material is intended for biological testing. The development of robust HPLC methods for purity assessment and the establishment of comprehensive spectral databases for this compound class are active areas of method development.

Looking forward, the scientific community anticipates expanded applications for CAS 1367977-69-2 and related structures. Emerging areas include their use in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies, which represent a paradigm shift in drug discovery. The compound's modular nature makes it particularly suitable for such innovative approaches, where precise control of molecular properties is paramount.

For researchers sourcing this material, understanding its stability profile under various conditions (temperature, humidity, light exposure) is crucial for proper handling and storage. The fluorophenyl group may influence the compound's photostability, while the pyrrolidine alcohol could participate in hydrogen bonding or solvate formation—factors that can affect crystallization behavior and formulation properties.

The commercial availability of 2-(3-fluorophenyl)pyrrolidin-3-ol from specialty chemical suppliers has facilitated its adoption in diverse research programs. However, synthetic customization remains important for many applications, driving continued innovation in asymmetric synthesis methods to access enantiomerically pure forms of this scaffold. The development of efficient catalytic processes for its preparation aligns with broader trends toward sustainable and cost-effective pharmaceutical manufacturing.

In conclusion, 2-(3-fluorophenyl)pyrrolidin-3-ol (CAS No. 1367977-69-2) exemplifies the intersection of fluorine chemistry and heterocyclic compound research that is transforming modern medicinal chemistry. Its unique structural features and adaptable chemistry position it as a valuable tool for addressing current challenges in drug discovery and materials science. As research continues to uncover new applications for this versatile scaffold, its importance in scientific innovation is likely to grow significantly in the coming years.